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Executive Summary & Molecule Profile

Crustacean Cardioactive Peptide (CCAP) is a cyclic nonapeptide that serves as a critical
neuroendocrine modulator across the phylum Arthropoda. Originally isolated from the shore
crab Carcinus maenas as a cardioacceleratory agent, its functional scope has expanded to
define it as the central "switch" for the ecdysis (molting) motor program in insects and
crustaceans.

For drug development professionals, CCAP represents a model system for high-affinity GPCR
ligand design. Its receptor (CCAP-R) shares significant homology with the vertebrate
Vasopressin/Oxytocin receptor family, offering translational insights into peptide-GPCR co-
evolution and ligand-gated state transitions.
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Chemical Profile[1]

e Sequence: Pro-Phe-Cys-Asn-Ala-Phe-Thr-Gly-Cys-NH
(PFCNAFTGC-NH

)

» Structure: Cyclic, stabilized by a disulfide bridge between Cys3 and Cys9.
 Criticality: The disulfide bond is obligate for bioactivity; linear analogs are functionally inert.

o Conservation: Highly conserved across >350 million years of evolution (Crustacea, Insecta,
Arachnida).

Molecular Mechanism of Action (Cellular Level)

The primary transduction mechanism of CCAP is mediated through G-Protein Coupled
Receptors (GPCRs). The CCAP-R is a Rhodopsin-like (Class A) GPCR. Upon ligand binding,
the receptor undergoes a conformational change that activates dual signaling pathways,
predominantly coupling to

and

subunits depending on the tissue context (myocardium vs. CNS).

The Dual-Pathway Signaling Cascade

o Chronotropic/Inotropic Pathway (

): In cardiac tissue, CCAP binding recruits

, stimulating Adenylyl Cyclase (AC). This elevates cAMP, activating Protein Kinase A (PKA),
which phosphorylates voltage-gated Calcium channels (

) and Ryanodine Receptors (RyR), leading to increased contraction force and frequency.

e Motor Program Initiation (

): In the central nervous system (CNS), CCAP-R activation often couples to
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. This activates Phospholipase C (PLC), generating Inositol Trisphosphate (
) and Diacylglycerol (DAG).

triggers massive intracellular Calcium mobilization, essential for neuronal bursting and
muscle contraction during ecdysis.

Visualization: CCAP-R Signal Transduction
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Caption: Dual-pathway activation by CCAP-R. Note the tissue-specific bifurcation between
CAMP-dependent cardiac modulation and Calcium-dependent motor program initiation.
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Systemic Mechanism: The Ecdysis Circuit

While the cellular mechanism explains how the cell fires, the systemic mechanism explains
why. CCAP is the "Command Neuron" output in the peptidergic cascade regulating ecdysis.

The Neuropeptide Hierarchy

e Initiation: Ecdysis Triggering Hormone (ETH) is released from peripheral Inka cells.

o Amplification: ETH acts on the CNS to trigger Eclosion Hormone (EH) release.[1]

o Execution (The CCAP Switch): EH and ETH synergistically activate CCAP neurons.
o Inhibition: CCAP turns OFF the pre-ecdysis (preparatory) behavior.[2]

o Activation: CCAP turns ON the ecdysis motor program (rhythmic contractions to shed
cuticle).[2]

o Co-transmission: CCAP is often co-released with Bursicon to regulate cuticle hardening
(tanning) post-molt.

Visualization: The Ecdysis Command Circuit
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Caption: The hierarchical neuropeptide cascade. CCAP acts as the decisive switch, terminating
preparatory behaviors and initiating the physical shedding process.[2][3]
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Experimental Protocols

To study CCAP bioactivity, researchers employ two primary validation systems: the classical
semi-isolated heart bioassay (tissue level) and modern reporter assays (molecular level).

Protocol A: Semi-Isolated Heart Bioassay (Crustacean
Model)

Objective: Quantify chronotropic (rate) and inotropic (force) effects of CCAP analogs.

e Preparation:
o Anesthetize specimen (Carcinus maenas or Procambarus clarkii) on ice for 15 min.
o Remove dorsal carapace to expose the pericardial sinus.
o Sever alary muscles and remove the heart with the cardiac ganglion intact.

e Mounting:

o Suspend the heart in a perfusion chamber using a force transducer hook attached to the
apex.

o Perfuse with physiological crustacean saline (pH 7.4) at 2-4 mL/min.
o Equilibration:

o Allow heart to stabilize for 30 minutes until a regular rhythm is established.
e Application:

o Introduce CCAP (

M to
M) via perfusion.

o Control: Washout with saline for 10 min between doses to prevent desensitization.
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o Data Acquisition:
o Record contraction force (g) and rate (BPM).

o Calculate % change from baseline.

Protocol B: GPCR Reporter Assay (HEK293 Expression)

Objective: Determine receptor affinity (

) and signaling potency (

).

e Transfection:

o Transfect HEK293 cells with a plasmid encoding the target CCAP-R (e.g., Drosophila
CCAP-R) and a promiscuous G-protein (

) or a CAMP response element (CRE-Luciferase).
e Calcium Imaging (Fura-2):
o Load cells with Fura-2/AM dye (2 uM) for 30 min.
o Stimulate with CCAP.[4][5][6]
o Measure fluorescence ratio (340/380 nm) to quantify intracellular Calcium release.
e CAMP Assay:

o Use a competitive ELISA or TR-FRET assay to measure cCAMP accumulation post-
stimulation.

Comparative Data Summary

The following table summarizes the physiological effects of CCAP across key model
organisms, highlighting the conservation of function.
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. Primary Target Physiological
Organism . Receptor Type Reference
Tissue Effect
Increases heart
) Heart / rate & stroke
Carcinus ] ]
Pericardial CCAP-R (Gs) volume; [1]
maenas (Crab)
Organs hemolymph
mobilization.
Initiates ecdysis
Drosophila CNS / Motor motor program;
CCAP-R (Gg/Gs) ) [2]
melanogaster Neurons regulates airway
clearance.
Triggers wing
] inflation post-
Manduca sexta Wing Muscles / ]
CCAP-R eclosion; [3]
(Moth) Heart ]
terminates pre-
ecdysis.
Increases
) hindgut
Rhodnius i . .
) Visceral Muscle CCAP-R contraction to aid  [4]
prolixus .
defecation/cleara
nce.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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